Cas no 784094-83-3 (2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid)

• Product Name: 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• CAS No: 784094-83-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 2192282
• Update Time: 2025-07-18

2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-methyl-3h-benzimidazol-5-yl)propanoic acid
• 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• CID 13196340
• 1H-Benzimidazole-6-propanoic acid, α-amino-2-methyl-

• Inchi： 1S/C11H13N3O2/c1-6-13-9-3-2-7(5-10(9)14-6)4-8(12)11(15)16/h2-3,5,8H,4,12H2,1H3,(H,13,14)(H,15,16)
• InChI Key： UQPFCVPREPFMNJ-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CC=C2C(=C1)NC(C)=N2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 92

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 517.6±40.0 °C(Predicted)
• pka: 2.08±0.50(Predicted)

Additional information on 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid

Introduction to 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 784094-83-3)

2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 784094-83-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by a benzodiazole moiety, which imparts specific biological activities and pharmacological properties.

The structure of 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid consists of an amino acid backbone with a substituted benzodiazole ring. The presence of the benzodiazole ring is particularly noteworthy as it is a common motif in many bioactive compounds, including several clinically approved drugs. The methyl substitution on the benzodiazole ring further modulates the compound's physicochemical properties and biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid. The researchers found that this compound exhibits potent GABAergic activity and has potential anxiolytic and anticonvulsant effects. These findings suggest that it could be a valuable lead compound for the development of novel treatments for anxiety disorders and epilepsy.

Beyond its CNS effects, 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid has also been studied for its potential anti-inflammatory properties. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This property makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to produce 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid involves several steps, including the formation of the benzodiazole ring and subsequent functional group manipulations. A detailed synthetic protocol was reported in a 2020 publication in the Tetrahedron Letters, which described an efficient and scalable method for synthesizing this compound. This synthetic approach not only enhances the availability of the compound for research purposes but also paves the way for potential large-scale production if it advances to clinical trials.

In terms of safety and toxicity, preliminary studies have indicated that 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before it can be considered for clinical use. Ongoing preclinical studies are focusing on assessing its long-term effects and potential side effects.

The future prospects for 2-Amino-3-(2-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play a significant role in advancing our understanding of neurotransmitter systems and developing innovative treatments for neurological and inflammatory disorders.